Cas no 6305-20-0 ((2-Bromoethoxy)(phenyl)methylbenzene)

• Product Name: (2-Bromoethoxy)(phenyl)methylbenzene
• CAS No: 6305-20-0
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD08239620
• CID: 520982
• PubChem ID: 237821
• Update Time: 2025-10-21

(2-Bromoethoxy)(phenyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(2-bromoethoxy)methylene]bis-
• (2-BROMOETHOXY)(PHENYL)METHYL]BENZENE
• [(2-bromoethoxy)(phenyl)methyl]benzene
• [2-bromoethoxy(phenyl)methyl]benzene
• ((2-bromoethoxy)methylene)dibenzene
• 1-(bisphenylmethoxy)-2-bromoethane
• 1-(diphenylmethoxy)-2-bromoethane
• 1-[bis(phenyl)methoxy]-2-bromoethane
• 1-bromo-2-(diphenylmethoxy)ethane
• 2-bromoethyl benzhydryl ether
• 2-diphenylmethoxyethyl bromide
• AC1L5ZMH
• AC1Q27ZR
• AC1Q27ZS
• CTK5B7297
• KST-1A7645
• NSC41692
• SureCN3336564
• SCHEMBL3336564
• 2-bromoethylbenzhydryl ether
• EN300-24128
• bromoethyl benzhydryl ether
• 6305-20-0
• Benzhydryl 2-bromoethyl ether
• HYARBELXZXURQQ-UHFFFAOYSA-N
• NSC-41692
• AKOS009090073
• DTXSID70285408
• J-502676
• CS-0241920
• Z169511480
• G76116
• (2-Bromoethoxy)(phenyl)methylbenzene

• MDL： MFCD08239620
• Inchi： 1S/C15H15BrO/c16-11-12-17-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15H,11-12H2
• InChI Key： HYARBELXZXURQQ-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 290.03065
• Monoisotopic Mass: 290.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 4.18750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2-Bromoethoxy)(phenyl)methylbenzene

Recent Advances in the Study of (2-Bromoethoxy)(phenyl)methylbenzene (CAS: 6305-20-0) in Chemical Biology and Pharmaceutical Research

The compound (2-Bromoethoxy)(phenyl)methylbenzene (CAS: 6305-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This compound, characterized by its bromoethoxy and phenylmethylbenzene functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

One of the most notable advancements in the study of (2-Bromoethoxy)(phenyl)methylbenzene is its role in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions (PPIs). Researchers have demonstrated that this compound can be effectively utilized to create derivatives that modulate critical signaling pathways involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in developing inhibitors for the PD-1/PD-L1 axis, a well-known immune checkpoint target in cancer immunotherapy.

In addition to its applications in oncology, (2-Bromoethoxy)(phenyl)methylbenzene has shown promise in the field of neurodegenerative diseases. A recent study in ACS Chemical Neuroscience reported the synthesis of novel neuroprotective agents using this compound as a scaffold. The researchers found that derivatives of (2-Bromoethoxy)(phenyl)methylbenzene exhibited significant activity in reducing oxidative stress and inhibiting amyloid-beta aggregation, which are key pathological features of Alzheimer's disease.

The synthetic versatility of (2-Bromoethoxy)(phenyl)methylbenzene has also been explored in the context of green chemistry. A 2022 publication in Green Chemistry emphasized the development of eco-friendly synthetic routes for this compound, utilizing catalytic methods that minimize the use of hazardous reagents. These advancements not only enhance the sustainability of pharmaceutical production but also improve the scalability of (2-Bromoethoxy)(phenyl)methylbenzene-based drug candidates.

Despite these promising developments, challenges remain in the optimization of (2-Bromoethoxy)(phenyl)methylbenzene derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on computational modeling and high-throughput screening to identify the most promising candidates for preclinical development.

In conclusion, (2-Bromoethoxy)(phenyl)methylbenzene (CAS: 6305-20-0) continues to be a valuable building block in chemical biology and pharmaceutical research. Its applications span from cancer immunotherapy to neurodegenerative disease treatment, with ongoing studies aimed at overcoming current limitations. The integration of green chemistry principles and advanced computational tools is expected to further enhance its utility in drug discovery and development.